Cas no 56133-84-7 (2-(2,3-dichlorophenyl)ethyl(methyl)amine)

• Product Name: 2-(2,3-dichlorophenyl)ethyl(methyl)amine
• CAS No: 56133-84-7
• MF: C₉H₁₁Cl₂N
• MW: 204.096340417862
• CID: 5796933
• PubChem ID: 62800624
• Update Time: 2025-05-26

2-(2,3-dichlorophenyl)ethyl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• [2-(2,3-dichlorophenyl)ethyl](methyl)amine
• Benzeneethanamine, 2,3-dichloro-N-methyl-
• 2-(2,3-dichlorophenyl)ethyl(methyl)amine

• Inchi： 1S/C9H11Cl2N/c1-12-6-5-7-3-2-4-8(10)9(7)11/h2-4,12H,5-6H2,1H3
• InChI Key： MGTGRMRUCVMDOB-UHFFFAOYSA-N
• SMILES： C1(CCNC)=CC=CC(Cl)=C1Cl

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 270.9±25.0 °C(Predicted)
• pka: 9.86±0.10(Predicted)

Additional information on 2-(2,3-dichlorophenyl)ethyl(methyl)amine

Comprehensive Overview of 2-(2,3-Dichlorophenyl)ethyl(methyl)amine (CAS No. 56133-84-7): Properties, Applications, and Research Insights

2-(2,3-Dichlorophenyl)ethyl(methyl)amine, with the CAS number 56133-84-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a unique structural framework, combining a dichlorophenyl moiety with an ethyl(methyl)amine group, which contributes to its distinct physicochemical properties. Researchers and industry professionals are increasingly interested in its potential applications, particularly in the development of novel bioactive molecules.

The molecular structure of 2-(2,3-dichlorophenyl)ethyl(methyl)amine includes a 2,3-dichlorophenyl ring, which is known for its electron-withdrawing effects, and a flexible ethyl(methyl)amine side chain. This combination makes the compound a valuable intermediate in synthetic chemistry. Recent studies have explored its role in the design of central nervous system (CNS)-targeting agents, leveraging its ability to modulate neurotransmitter activity. Such applications align with current trends in neuropharmacology and drug discovery, where precision-targeted compounds are in high demand.

In the context of green chemistry and sustainable synthesis, CAS 56133-84-7 has been investigated for its compatibility with eco-friendly reaction conditions. Researchers are optimizing protocols to reduce energy consumption and waste generation during its production. This aligns with the growing emphasis on environmentally benign synthetic routes, a topic frequently searched by academic and industrial chemists. The compound’s stability under mild conditions further enhances its appeal for scalable applications.

Another area of interest is the structure-activity relationship (SAR) studies involving 2-(2,3-dichlorophenyl)ethyl(methyl)amine. By modifying its functional groups, scientists aim to enhance selectivity and efficacy in biological systems. These efforts are part of broader explorations into small-molecule therapeutics, a hot topic in precision medicine. The compound’s versatility makes it a promising candidate for further medicinal chemistry research, particularly in addressing unmet medical needs.

From an analytical perspective, advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize 56133-84-7. These methods ensure high purity and accurate identification, critical for reproducible research outcomes. The demand for reliable analytical data on this compound reflects its rising prominence in both academic and industrial settings.

In summary, 2-(2,3-dichlorophenyl)ethyl(methyl)amine (CAS 56133-84-7) represents a compelling subject of study due to its structural uniqueness and potential applications. Its relevance to drug development, sustainable chemistry, and molecular design positions it as a compound of enduring scientific interest. Future research will likely uncover additional uses, solidifying its role in advancing chemical and pharmaceutical innovation.